Cas no 117201-94-2 (3,7-Dioxa-2,8-disilanonane, 2,2,5,8,8-pentamethyl-4-methylene-)

• Product Name: 3,7-Dioxa-2,8-disilanonane, 2,2,5,8,8-pentamethyl-4-methylene-
• CAS No: 117201-94-2
• MF: C₁₁H₂₆O₂Si₂
• MW: 246.493945598602
• CID: 1210569
• PubChem ID: 14244225
• Update Time: 2025-04-20

3,7-Dioxa-2,8-disilanonane, 2,2,5,8,8-pentamethyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxa-2,8-disilanonane, 2,2,5,8,8-pentamethyl-4-methylene-
• trimethyl-(2-methyl-3-trimethylsilyloxybut-3-enoxy)silane
• 117201-94-2
• DTXSID10557893
• 2,2,5,8,8-Pentamethyl-4-methylidene-3,7-dioxa-2,8-disilanonane

• Inchi： 1S/C11H26O2Si2/c1-10(9-12-14(3,4)5)11(2)13-15(6,7)8/h10H,2,9H2,1,3-8H3
• InChI Key： XSIXLNZOADJCCJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OCC(C)C(=C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 246.14718
• Monoisotopic Mass: 246.14713314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46